4-(2-Ethoxyphenyl)-3,3-dimethylpyrrolidine
Overview
Description
4-(2-Ethoxyphenyl)-3,3-dimethylpyrrolidine, also known as 4-EPDMP, is an organic compound that has become increasingly popular in scientific research. It is a tertiary amine that is used as a building block for the synthesis of various compounds and is also used for its unique properties in the study of biochemistry and physiology.
Scientific Research Applications
Enantioselective Synthesis
The compound has been utilized in enantioselective Michael reactions involving chiral secondary enaminoesters and 2-substituted nitroethylenes. This leads to (Z)-adducts with good to excellent diastereoselectivity. Post-reaction processes, including catalytic reduction of the nitro group, cyclization, and chiral amine elimination, result in the formation of pyrrolines or pyrrolidines, showcasing its utility in the synthesis of complex molecular structures like ethyl (2R,3S,4S)-2,4-dimethylpyrrolidine-3-carboxylate and ethyl (2R,3R,4S)-2-(4-methoxyphenyl)-4-(3,4-(methylenedioxy)phenyl)pyrrolidine-3-carboxylate (Revial et al., 2000).
Synthesis of Novel Compounds
It's involved in the synthesis of unique chemical structures. For instance, dimethyl 1,4-dihydro-2,6-dimethyl-1-(4-methylphenyl)-4-(4-methoxylphenyl)–pyridine-3,5-dicarboxylate has been synthesized via the Hantzsch condensation reaction, demonstrating its role in facilitating complex chemical reactions and forming novel compounds (Wenwen Zhang et al., 2009).
Structural Analysis and Conformation Studies
Studies have detailed its application in analyzing hydrogen bonding patterns and studying the conformations of related chemical structures. For instance, the crystal structures of compounds like 4-(2-thiophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-bis(methoxycarbonyl) reveal patterns of hydrogen bonding significant for understanding the behavior of these molecules in receptor site docking (G. Caignan et al., 2000).
Ligand Preparation and Analysis
The compound is instrumental in preparing ligands for complex formation. For example, the heteroscorpionate N, N', S, S' donor ligands were prepared and utilized to synthesize Cu(I) complexes, showcasing its role in the formation and analysis of metal complexes (Marcello Gennari et al., 2008).
properties
IUPAC Name |
4-(2-ethoxyphenyl)-3,3-dimethylpyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-4-16-13-8-6-5-7-11(13)12-9-15-10-14(12,2)3/h5-8,12,15H,4,9-10H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YKQMSYURYIYHIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C2CNCC2(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Ethoxyphenyl)-3,3-dimethylpyrrolidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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